Cas no 15965-33-0 (4,5-Dichloro-2-methylimidazole)
4,5-Dichloro-2-methylimidazole is a halogenated heterocyclic compound with the molecular formula C₄H₄Cl₂N₂. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of two chlorine atoms and a methyl group on the imidazole ring enhances its reactivity, making it valuable for nucleophilic substitution and cross-coupling reactions. Its stable structure under standard conditions ensures consistent performance in synthetic applications. The compound is also utilized in the development of corrosion inhibitors and biologically active molecules due to its electron-withdrawing properties. Proper handling is advised due to potential reactivity hazards.
15965-33-0 structure
Product Name:4,5-Dichloro-2-methylimidazole
CAS No:15965-33-0
MF:C4H4Cl2N2
MW:150.993958473206
MDL:MFCD00051639
CID:87633
PubChem ID:312390
Update Time:2025-05-27
4,5-Dichloro-2-methylimidazole Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dichloro-2-methylimidazole
- 4,5-Dichloro-2-methylmidazole
- 4,5-dichloro-2-methyl-1H-imidazole
- 1H-Imidazole,2-methyl,4,5-dichloro
- 2-methyl-4,5-dichloroimidazole
- AS-62939
- AKOS003304547
- 4,5-Dichloro-2-methylimidazole, AldrichCPR
- NCGC00339784-01
- SCHEMBL189387
- 4.5-dichloro-2-methylimidazole
- FT-0617165
- NSC-222401
- 4,5-Dichloro-2-methyl-1H-imidazole #
- AB01332353-02
- 1H-Imidazole, 4,5-dichloro-2-methyl-
- 1H-Imidazole,4,5-dichloro-2-methyl-
- D94540
- NSC222401
- DTXSID00310090
- MFCD00051639
- CS-0152825
- J-009625
- 15965-33-0
- STK045190
-
- MDL： MFCD00051639
- Inchi： 1S/C4H4Cl2N2/c1-2-7-3(5)4(6)8-2/h1H3,(H,7,8)
- InChI Key： ZWRYWVBALYOSPQ-UHFFFAOYSA-N
- SMILES： ClC1=C(N=C(C)N1)Cl
- BRN： 606442
Computed Properties
- Exact Mass: 149.97500
- Monoisotopic Mass: 149.975
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 88.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 28.7A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.492
- Melting Point: 246-248°C
- Boiling Point: 345.3°Cat760mmHg
- Flash Point: 193.4°C
- Refractive Index: 1.574
- PSA: 28.68000
- LogP: 2.02490
- Solubility: Not determined
4,5-Dichloro-2-methylimidazole Security Information
- Hazard Category Code： 36/37/38-36
- Safety Instruction： S26-S36
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
4,5-Dichloro-2-methylimidazole Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,5-Dichloro-2-methylimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-LG680-200mg |
4,5-Dichloro-2-methylimidazole |
15965-33-0 | 97% | 200mg |
￥141.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-LG680-1g |
4,5-Dichloro-2-methylimidazole |
15965-33-0 | 97% | 1g |
￥472.0 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X40765-5g |
4,5-Dichloro-2-methyl-1H-imidazole |
15965-33-0 | 95% | 5g |
¥666.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X40765-1g |
4,5-Dichloro-2-methyl-1H-imidazole |
15965-33-0 | 95% | 1g |
¥190.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X40765-250mg |
4,5-Dichloro-2-methyl-1H-imidazole |
15965-33-0 | 95% | 250mg |
¥71.0 | 2024-07-16 | |
| Chemenu | CM466079-5g |
1H-Imidazole, 4,5-dichloro-2-methyl- |
15965-33-0 | 95%+ | 5g |
$85 | 2023-01-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D915143-1g |
4,5-Dichloro-2-methyl-1H-imidazole |
15965-33-0 | ≥95% | 1g |
297.00 | 2021-05-17 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20667-1g |
4,5-Dichloro-2-methylimidazole, 97% |
15965-33-0 | 97% | 1g |
￥334.00 | 2023-03-02 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20667-5g |
4,5-Dichloro-2-methylimidazole, 97% |
15965-33-0 | 97% | 5g |
￥1340.00 | 2023-03-02 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20667-25g |
4,5-Dichloro-2-methylimidazole, 97% |
15965-33-0 | 97% | 25g |
￥10555.00 | 2023-03-02 |
4,5-Dichloro-2-methylimidazole Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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